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Compound of Interest

Compound Name:
3-Fluoro-5-methylphenylacetic

acid

Cat. No.: B1303433 Get Quote

An Examination of the Synthesis, Properties, and Applications of a Key Pharmaceutical

Intermediate

This technical guide provides a comprehensive overview of 3-Fluoro-5-methylphenylacetic
acid (CAS No. 518070-22-9), a fluorinated aromatic carboxylic acid. The document details its

physicochemical properties, outlines a representative synthetic pathway with detailed

experimental protocols, and discusses its primary applications in pharmaceutical and materials

science research. This guide is intended for researchers, chemists, and professionals in the

field of drug development and organic synthesis.

Discovery and History
The specific discovery and initial synthesis of 3-Fluoro-5-methylphenylacetic acid are not

extensively documented in seminal patents or peer-reviewed journals. Its emergence in the

scientific landscape is primarily linked to its utility as a specialized building block in organic

synthesis. The compound is available from numerous commercial chemical suppliers,

indicating its role as a readily accessible intermediate rather than a novel therapeutic agent

itself.

Its history is therefore best understood through its applications. The compound is frequently

cited in the context of medicinal chemistry, particularly in the development of novel antibiotics.

Recent studies in journals such as Organic Process Research & Development and the Journal

of Medicinal Chemistry highlight the use of fluorinated phenylacetic acids in the synthesis of
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beta-lactam antibiotics as penicillin-binding protein (PBP) inhibitors. In this context, 3-Fluoro-5-
methylphenylacetic acid serves as a critical fragment for creating amide linkages essential for

enzyme binding, with the fluorine substituent providing beneficial electronic effects for transition

state stabilization.

Physicochemical and Spectroscopic Data
The quantitative properties of 3-Fluoro-5-methylphenylacetic acid are summarized in the

table below. These properties are essential for its handling, storage, and application in

synthetic chemistry.

Property Value Source(s)

CAS Number 518070-22-9 [1]

Molecular Formula C₉H₉FO₂ [1]

Molecular Weight 168.17 g/mol [1]

Melting Point 110-115 °C

Appearance
White to off-white crystalline

solid

Density ~1.25 g/cm³

Solubility

Moderately soluble in polar

organic solvents (methanol,

ethanol, acetone); limited

water solubility.

SMILES
FC1=CC(CC(=O)O)=CC(C)=C

1
[2]

Synthesis and Experimental Protocols
The most logical and widely applicable method for synthesizing 3-Fluoro-5-
methylphenylacetic acid is a two-step process. This involves a palladium-catalyzed Suzuki-

Miyaura cross-coupling reaction between a suitable arylboronic acid and an acetate synthon,

followed by the hydrolysis of the resulting ester.
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Synthetic Pathway Overview
The synthesis begins with the key precursor, 3-Fluoro-5-methylphenylboronic acid, which is

coupled with ethyl bromoacetate. The reaction is catalyzed by a palladium complex in the

presence of a base. The intermediate product, ethyl 2-(3-fluoro-5-methylphenyl)acetate, is then

hydrolyzed under basic conditions to yield the final carboxylic acid product.
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3-Fluoro-5-methylphenylboronic acid

Step 1: Suzuki-Miyaura Coupling
(Pd Catalyst, Base)

Ethyl bromoacetate

Ethyl 2-(3-fluoro-5-methylphenyl)acetate

Step 2: Ester Hydrolysis
(Base, then Acid)

3-Fluoro-5-methylphenylacetic acid
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Reagent Preparation
(Boronic Acid, Bromoacetate,

Pd Catalyst, Base)

Suzuki Coupling Reaction
(Inert Atmosphere, Heat)

In-Process Control
(TLC / LC-MS)

Monitor

Aqueous Workup &
Extraction (Ester)

Complete

Purification
(Column Chromatography)

Ester Hydrolysis
(Base, RT)

Acidification &
Precipitation

Product Isolation
(Filtration & Drying)

Final Product Analysis
(NMR, MS, Purity)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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